![molecular formula C18H19N3O3 B5652827 3-{1-[(4-methylpyrimidin-5-yl)carbonyl]piperidin-3-yl}benzoic acid](/img/structure/B5652827.png)
3-{1-[(4-methylpyrimidin-5-yl)carbonyl]piperidin-3-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions that include the formation of key intermediate structures, such as piperidine derivatives and benzoic acid functionalities. For example, the synthesis of similar piperidine derivatives has been demonstrated through processes like the asymmetric hydrogenation of specific dione compounds, leading to products with high enantiomeric excess, indicating the potential for controlled and selective synthesis methods for related compounds (A. A. Bisset et al., 2012).
Molecular Structure Analysis
The molecular structure of such a compound is expected to be intricate due to the presence of multiple functional groups. Structural analysis can reveal the spatial arrangement and electronic distribution within the molecule, affecting its reactivity and interactions. For instance, studies on similar benzoic acid derivatives have explored their co-crystallization behaviors and polymorphism, providing insights into the molecular interactions and stability of such compounds (Signe Skovsgaard & A. Bond, 2009).
Chemical Reactions and Properties
Compounds with the described structural features are prone to participate in various chemical reactions, including condensation, cyclization, and hydrogenation, due to the active sites provided by the piperidine and pyrimidine rings and the carboxylic acid group. These reactions can lead to a wide range of derivatives with diverse biological and chemical properties. For example, the reactivity of piperidine derivatives in forming condensed structures through reactions with nitrogenous bases highlights the chemical versatility of such frameworks (A. Ivanova et al., 2019).
properties
IUPAC Name |
3-[1-(4-methylpyrimidine-5-carbonyl)piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c1-12-16(9-19-11-20-12)17(22)21-7-3-6-15(10-21)13-4-2-5-14(8-13)18(23)24/h2,4-5,8-9,11,15H,3,6-7,10H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZAYOJPNWTZEQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=NC=C1C(=O)N2CCCC(C2)C3=CC(=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.